Cas no 393838-87-4 (ethyl (2Z)-2-[(4-butoxybenzoyl)imino]-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: ethyl (2Z)-2-[(4-butoxybenzoyl)imino]-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 393838-87-4
• MF: C₁₉H₂₄N₂O₄S
• MW: 376.469863891602
• CID: 5889336
• PubChem ID: 3484387
• Update Time: 2025-06-14

ethyl (2Z)-2-[(4-butoxybenzoyl)imino]-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (Z)-2-((4-butoxybenzoyl)imino)-3,4-dimethyl-2,3-dihydrothiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 2-[(4-butoxybenzoyl)imino]-2,3-dihydro-3,4-dimethyl-, ethyl ester
• Ethyl 2-(4-butoxybenzoyl)imino-3,4-dimethyl-1,3-thiazole-5-carboxylate
• SR-01000444670-1
• EU-0039507
• (Z)-ethyl 2-((4-butoxybenzoyl)imino)-3,4-dimethyl-2,3-dihydrothiazole-5-carboxylate
• 393838-87-4
• F0715-0354
• SR-01000444670
• AKOS001632977
• ethyl (2Z)-2-[(4-butoxybenzoyl)imino]-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate

• Inchi： 1S/C19H24N2O4S/c1-5-7-12-25-15-10-8-14(9-11-15)17(22)20-19-21(4)13(3)16(26-19)18(23)24-6-2/h8-11H,5-7,12H2,1-4H3
• InChI Key： VEKBSGBBRAEHHZ-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C)N(C)C1=NC(=O)C1=CC=C(OCCCC)C=C1

Computed Properties

• Exact Mass: 376.14567842g/mol
• Monoisotopic Mass: 376.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 93.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on ethyl (2Z)-2-[(4-butoxybenzoyl)imino]-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate

Recent Advances in the Study of Ethyl (2Z)-2-[(4-butoxybenzoyl)imino]-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS: 393838-87-4)

Ethyl (2Z)-2-[(4-butoxybenzoyl)imino]-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS: 393838-87-4) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models. This research brief aims to provide a comprehensive overview of the latest findings related to this compound.

The compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the butoxybenzoyl imino group and the ethyl carboxylate moiety in its structure suggests potential interactions with biological targets such as enzymes and receptors. Recent synthetic efforts have focused on improving the yield and purity of the compound, with researchers employing novel catalytic methods and green chemistry principles to enhance the efficiency of its production.

In vitro and in vivo studies have demonstrated that ethyl (2Z)-2-[(4-butoxybenzoyl)imino]-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate exhibits promising activity against certain cancer cell lines. Mechanistic studies suggest that the compound may induce apoptosis via the mitochondrial pathway and inhibit key signaling pathways involved in cell proliferation. Additionally, preliminary data indicate potential anti-inflammatory effects, possibly mediated through the modulation of cytokine production. These findings highlight the compound's versatility and warrant further investigation into its therapeutic applications.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of the compound. Recent pharmacokinetic studies have revealed limitations in oral bioavailability and metabolic stability, prompting researchers to explore structural modifications and formulation strategies to address these issues. Collaborative efforts between chemists and pharmacologists are underway to develop derivatives with improved drug-like properties while retaining the compound's biological activity.

In conclusion, ethyl (2Z)-2-[(4-butoxybenzoyl)imino]-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate represents a promising scaffold for drug development in oncology and inflammation-related disorders. Future research directions include detailed structure-activity relationship studies, target identification, and preclinical evaluation in relevant disease models. The compound's unique chemical structure and biological profile position it as a valuable candidate for further exploration in the field of medicinal chemistry.